6-amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
Overview
Description
6-amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one, commonly referred to as 6-APT, is a compound that is used in a variety of scientific research applications. It is a member of the tetrahydrocinnolinone family, which is a group of compounds that are characterized by their ability to interact with a wide range of biological systems. 6-APT is a valuable tool in the laboratory, as it has a wide range of biochemical and physiological effects.
Scientific Research Applications
6-APT is used in a variety of scientific research applications. It has been studied for its ability to modulate the activity of a variety of receptors, including serotonin, dopamine, and norepinephrine receptors. It has also been studied for its ability to modulate the activity of enzymes, such as tyrosine hydroxylase and monoamine oxidase. 6-APT has also been studied for its ability to modulate the activity of transporters, such as dopamine transporter.
Mechanism of Action
The exact mechanism of action of 6-APT is not fully understood. However, it is believed that 6-APT binds to the active site of the target receptor, enzyme, or transporter, and modulates its activity. This binding is thought to be reversible, and the exact nature of the binding is not known.
Biochemical and Physiological Effects
6-APT has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of a variety of receptors, enzymes, and transporters in the body. It has also been shown to have neuroprotective effects, and to modulate the activity of neurotransmitters in the brain. Additionally, 6-APT has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
6-APT is a valuable tool in the laboratory, as it has a wide range of biochemical and physiological effects. It is relatively easy to synthesize, and can be stored in a stable form for long periods of time. However, it has some limitations for lab experiments. For example, it is relatively expensive and can be difficult to obtain in large quantities. Additionally, it is not very soluble in water, so it must be dissolved in a suitable solvent prior to use.
Future Directions
There are many potential future directions for the use of 6-APT in scientific research. It could be used to further study the mechanism of action of various receptors, enzymes, and transporters. It could also be used to further study the biochemical and physiological effects of various compounds. Additionally, it could be used to develop new and improved drugs and treatments for a variety of diseases and disorders. Finally, it could be used to further study the effects of environmental toxins on the body.
properties
IUPAC Name |
6-amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-2-5-14-11(15)7-8-6-9(12)3-4-10(8)13-14/h7,9H,2-6,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBEJYFNFBJVBGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C=C2CC(CCC2=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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